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Compound of Interest

Compound Name: Deuterium sulfide

Cat. No.: B085110 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety information for Deuterium Sulfide (D₂S),

a heavier isotopic analog of hydrogen sulfide. This document summarizes key data from Safety

Data Sheets (SDS) and outlines essential safety protocols, experimental methodologies, and

visual aids to ensure the safe handling and use of this compound in a laboratory setting.

Hazard Identification and Classification
Deuterium Sulfide is a highly toxic, flammable, and environmentally hazardous gas. Its GHS

classification underscores the significant risks associated with its handling.[1]

Table 1: GHS Classification of Deuterium Sulfide[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b085110?utm_src=pdf-interest
https://www.benchchem.com/product/b085110?utm_src=pdf-body
https://www.benchchem.com/product/b085110?utm_src=pdf-body
https://isotope.com/product/attachment/DLM-791-5/SDS%20-%20DLM-791.pdf
https://www.benchchem.com/product/b085110?utm_src=pdf-body
https://isotope.com/product/attachment/DLM-791-5/SDS%20-%20DLM-791.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Flammable Gases 1
H220: Extremely flammable

gas.

Gases Under Pressure Liquefied Gas

H280: Contains gas under

pressure; may explode if

heated.

Acute Toxicity, Inhalation 2 H330: Fatal if inhaled.

Hazardous to the Aquatic

Environment, Acute Hazard
1 H400: Very toxic to aquatic life.

Hazardous to the Aquatic

Environment, Chronic Hazard
1

H410: Very toxic to aquatic life

with long lasting effects.

GHS Pictograms:

Flame: Flammable

Skull and Crossbones: Acute Toxicity (fatal)

Gas Cylinder: Gas Under Pressure

Environment: Hazardous to the Aquatic Environment

GHS Hazard Pictograms for Deuterium Sulfide.

Physical and Chemical Properties
The physical and chemical properties of Deuterium Sulfide are similar to those of hydrogen

sulfide, with slight differences due to the presence of deuterium.

Table 2: Physical and Chemical Properties of Deuterium Sulfide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b085110?utm_src=pdf-body
https://www.benchchem.com/product/b085110?utm_src=pdf-body
https://www.benchchem.com/product/b085110?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula D₂S

Molecular Weight 36.09 g/mol

Appearance Colorless liquefied gas

Odor Rotten eggs

Boiling Point -60 °C

Melting Point -85 °C

Explosive Limits 4 - 46 vol %

Vapor Density 1.19 (21 °C, vs air)

Toxicological Data
Deuterium Sulfide is fatal if inhaled.[1] The primary toxicological concern is its acute inhalation

toxicity.

Table 3: Acute Toxicity Data for Deuterium Sulfide[1]

Test Species Route Value Remarks

LC50 Rat Inhalation 444 ppm

Lungs, Thorax,

or Respiration:

Other changes.

Diarrhoea.

Kidney, Ureter,

Bladder: Urine

volume

increased.

Experimental Protocol: Acute Inhalation Toxicity (OECD
403)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b085110?utm_src=pdf-body
https://isotope.com/product/attachment/DLM-791-5/SDS%20-%20DLM-791.pdf
https://www.benchchem.com/product/b085110?utm_src=pdf-body
https://isotope.com/product/attachment/DLM-791-5/SDS%20-%20DLM-791.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The LC50 value for Deuterium Sulfide was likely determined following a methodology similar

to the OECD Test Guideline 403 for Acute Inhalation Toxicity.[2][3][4][5] This protocol is

designed to assess the health hazards of a substance upon short-term inhalation exposure.

Methodology Overview:

Test Animals: Healthy, young adult rats are typically used.[2] Animals are acclimatized to

laboratory conditions for at least five days prior to the test.[2]

Exposure System: A dynamic airflow inhalation exposure system is used to maintain a

precisely controlled and measurable concentration of the test substance in the breathing

zone of the animals.[4]

Concentration Levels: At least three concentrations of the test substance are typically used

to establish a dose-response relationship.[2][5]

Exposure Duration: The standard exposure duration is typically four hours.[2][4][5]

Observation Period: Following exposure, the animals are observed for a period of at least 14

days for any signs of toxicity, including changes in behavior, body weight, and mortality.[2][4]

[5]

Necropsy: At the end of the observation period, all surviving animals are euthanized and a

gross necropsy is performed to identify any pathological changes.[2][4]

Data Analysis: The LC50, the concentration estimated to cause mortality in 50% of the test

animals, is calculated using appropriate statistical methods.[4]
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Preparation

Exposure

Observation

Analysis

Select healthy, young adult rats

Acclimatize animals for >= 5 days

Prepare dynamic airflow inhalation system

Set at least 3 test concentrations

Expose animals for 4 hours

Observe animals for at least 14 days

Record signs of toxicity and mortality

Perform gross necropsy

Calculate LC50

Click to download full resolution via product page

Experimental workflow for OECD 403 Acute Inhalation Toxicity testing.
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Safety and Handling
Strict adherence to safety protocols is mandatory when working with Deuterium Sulfide.

Exposure Controls and Personal Protection
Table 4: Exposure Limits and Personal Protective Equipment (PPE)[1]

Parameter Guideline

ACGIH TWA (ppm) 1 ppm

NIOSH REL (TWA) (ppm) 20 ppm

OSHA PEL (TWA) (ppm) 20 ppm

Engineering Controls
Use only in a well-ventilated area, preferably in

a fume hood. Use explosion-proof equipment.

Eye/Face Protection Chemical goggles or safety glasses.

Skin Protection Wear suitable protective clothing and gloves.

Respiratory Protection

Wear an appropriate NIOSH/MSHA-approved

respirator.[1] For high concentrations, a self-

contained breathing apparatus (SCBA) is

recommended.[6]

Handling and Storage
Handling: Avoid contact with skin and eyes.[1] Avoid inhalation of vapor or mist.[1] Keep

away from sources of ignition - No smoking.[1] Take measures to prevent the buildup of

electrostatic charge.[1]

Storage: Store at room temperature away from light and moisture.[1] Keep the container

tightly closed in a dry and well-ventilated place.[4] Store away from incompatible materials

such as strong oxidizing agents and strong bases.[1]

Emergency Procedures
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First-Aid Measures
Immediate medical attention is crucial in case of exposure.

Inhalation Skin Contact Eye Contact Ingestion

Exposure to Deuterium Sulfide

Move to fresh air Wash off with soap and plenty of water Flush eyes with water as a precaution Do NOT induce vomiting

If not breathing, give artificial respiration

Consult a physician

Take victim immediately to hospital

Consult a physician

Rinse mouth with water

Consult a physician

Click to download full resolution via product page

First-aid decision tree for Deuterium Sulfide exposure.

Fire-Fighting Measures
Deuterium Sulfide is an extremely flammable gas.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[1]

Fire-Fighting Instructions:

Wear a self-contained breathing apparatus (SCBA) for firefighting if necessary.[1]

Do not enter the fire area without proper protective equipment, including respiratory

protection.[1]
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Leaking gas fire: Do not extinguish, unless the leak can be stopped safely.[1]

In case of a leaking gas fire, eliminate all ignition sources if it is safe to do so.[1]

Deuterium Sulfide Fire

Wear Self-Contained Breathing Apparatus (SCBA)

Is it a leaking gas fire?

Extinguish with water spray, foam, dry chemical, or CO2

No Can the leak be stopped safely?

Yes

Yes

Do NOT extinguish the fire

No

Eliminate all ignition sources if safe

Click to download full resolution via product page

Firefighting protocol for Deuterium Sulfide.

Accidental Release Measures
In the event of a release, immediate and appropriate action is required to mitigate the hazard.
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Personal Precautions: Wear respiratory protection.[1] Avoid breathing vapors, mist, or gas.[1]

Ensure adequate ventilation.[1] Remove all sources of ignition.[1] Evacuate personnel to

safe areas.[1]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[1] Do not let

the product enter drains.[1] Discharge into the environment must be avoided.[1]

Methods for Cleaning Up: Clean up promptly by sweeping or vacuuming.[1]

Stability and Reactivity
Chemical Stability: Stable if stored under recommended conditions.[1]

Conditions to Avoid: Heat, flames, and sparks.[1]

Incompatible Materials: Strong oxidizing agents, strong bases.[1]

Hazardous Decomposition Products: Hazardous decomposition products formed under fire

conditions include sulfur oxides.[1]

This guide is intended to provide essential safety information for trained professionals. Always

refer to the most current and complete Safety Data Sheet (SDS) provided by the supplier

before handling Deuterium Sulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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